Cas no 1781417-73-9 (JWH-122 (Indole-d5) 4-Hydroxypentyl)

• Product Name: JWH-122 (Indole-d5) 4-Hydroxypentyl
• CAS No: 1781417-73-9
• CID: 4553971
• Update Time: 2025-08-03

JWH-122 (Indole-d5) 4-Hydroxypentyl Chemical and Physical Properties

Names and Identifiers

• JWH-122 (Indole-d5) 4-Hydroxypentyl

Additional information on JWH-122 (Indole-d5) 4-Hydroxypentyl

JWH-122 (Indole-d5) 4-Hydroxypentyl: A Comprehensive Overview

JWH-122 (Indole-d5) 4-Hydroxypentyl is a compound of significant interest in the field of synthetic chemistry and pharmacology. This compound, with the CAS number 1781417-73-9, has garnered attention due to its unique chemical structure and potential applications in drug development. The name JWH-122 refers to its classification under the JWH series, which is a group of synthetic cannabinoids. The Indole-d5 designation indicates the presence of a deuterated indole ring, while 4-Hydroxypentyl describes the hydroxypentyl chain attached to the indole moiety.

Recent studies have highlighted the importance of understanding the chemical properties and biological activity of JWH-122 (Indole-d5) 4-Hydroxypentyl. Researchers have focused on its synthesis, structural characterization, and potential pharmacological effects. The compound's structure consists of an indole ring substituted with a hydroxypentyl group, which plays a crucial role in its interactions with cannabinoid receptors. This makes it a valuable tool for studying the mechanisms of action of cannabinoids and their analogs.

One of the key areas of research involving JWH-122 (Indole-d5) 4-Hydroxypentyl is its role in drug design. Scientists are exploring how modifications to the hydroxypentyl chain can influence receptor binding affinity and selectivity. For instance, deuterium labeling, as seen in the Indole-d5 variant, allows for precise tracking of molecular dynamics in biological systems. This has implications for both therapeutic development and toxicological studies.

The synthesis of JWH-122 (Indole-d5) 4-Hydroxypentyl involves multi-step organic reactions, including coupling reactions and deuterium incorporation techniques. These methods ensure high purity and structural integrity, which are essential for accurate biological testing. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and isotopic composition.

In terms of biological activity, JWH-122 (Indole-d5) 4-Hydroxypentyl exhibits selectivity towards cannabinoid receptors, particularly CB₁ and CB₂. Preclinical studies suggest that it may have potential applications in pain management, inflammation, and neuroprotection. However, further research is needed to fully understand its efficacy and safety profile in human subjects.

The use of deuterated compounds like JWH-122 (Indole-d5) 4-Hydroxypentyl in pharmacokinetic studies provides valuable insights into drug metabolism and pharmacodynamics. Deuterium labeling minimizes isotopic scrambling during metabolic processes, enabling researchers to track the compound's fate more accurately within biological systems.

From an industrial perspective, the synthesis and characterization of JWH-122 (Indole-d5) 4-Hydroxypentyl contribute to advancements in fine chemical synthesis and medicinal chemistry. Its production requires expertise in handling sensitive reagents and optimizing reaction conditions to achieve high yields and purity levels.

In conclusion, JWH-122 (Indole-d5) 4-Hydroxypentyl represents a significant advancement in synthetic cannabinoid research. Its unique structure, coupled with advanced analytical techniques, positions it as a valuable tool for exploring cannabinoid receptor biology and drug development.